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Introduction
Isostearamidopropyl Morpholine Lactate is the lactic acid salt of isostearamidopropyl

morpholine.[1] It functions as a mild conditioning and antistatic agent, primarily used in rinse-off

hair care and personal care formulations.[1][2] Its cationic nature allows it to deposit on the

negatively charged surface of the hair, thereby reducing static electricity, decreasing combing

forces, and improving hair manageability without the heavy build-up associated with some

traditional conditioning agents.[1]

This document provides detailed application notes and experimental protocols for evaluating

the efficacy of Isostearamidopropyl Morpholine Lactate as a conditioning agent in hair care

formulations.

Mechanism of Action
The primary mechanism of action for Isostearamidopropyl Morpholine Lactate as a

conditioning agent is based on electrostatic interaction. Hair keratin possesses a net negative

charge, particularly in damaged regions. The positively charged head of the

Isostearamidopropyl Morpholine Lactate molecule is attracted to these negative sites on the
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hair cuticle. This deposition neutralizes the negative charges, reducing static electricity and

inter-fiber friction. The lipophilic isostearamidopropyl tail orients away from the hair surface,

providing a lubricating layer that enhances smoothness and eases combing.
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Mechanism of Action of Isostearamidopropyl Morpholine Lactate on Hair.
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Applications in Formulations
Isostearamidopropyl Morpholine Lactate is particularly well-suited for use in a variety of

rinse-off hair care products. Its compatibility with anionic surfactants allows for its inclusion in

conditioning shampoos without depressing foam, a significant advantage in formulating 2-in-1

products.[2] It is also effective in traditional conditioners, hair detanglers, and hair sprays.[1]

Recommended Use Levels:

Formulation Type Recommended Concentration (% w/w)

Conditioning Shampoos 1.0 - 3.0

Rinse-off Conditioners 2.0 - 5.0

Leave-in Conditioners 0.5 - 2.0

Hair Detanglers 1.0 - 3.0

Formulation Guidelines:

pH: For optimal performance and stability, formulations containing Isostearamidopropyl
Morpholine Lactate should be maintained at a slightly acidic pH, typically between 4.0 and

6.0.

Compatibility: It exhibits excellent compatibility with anionic, non-ionic, and other cationic

surfactants. This allows for flexibility in formulating a wide range of product types, including

clear formulations.

Processing: Isostearamidopropyl Morpholine Lactate is typically added to the water

phase of a formulation. Gentle heating can aid in its dispersion.

Performance Data (Illustrative)
While specific performance data for Isostearamidopropyl Morpholine Lactate is not widely

published, the following tables provide illustrative examples of expected performance based on

its classification as a mild conditioning agent. These tables are intended to serve as a

benchmark for evaluation.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 16 Tech Support

https://www.benchchem.com/product/b12730114?utm_src=pdf-body
https://makingchembooks.com/isostearamidopropyl-morpholine-lactate-uses-applications-specification-properties/
https://www.cosmeticsinfo.org/ingredient/isostearamidopropyl-morpholine-lactate/
https://www.benchchem.com/product/b12730114?utm_src=pdf-body
https://www.benchchem.com/product/b12730114?utm_src=pdf-body
https://www.benchchem.com/product/b12730114?utm_src=pdf-body
https://www.benchchem.com/product/b12730114?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12730114?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Instrumental Combing Force Reduction

Hair Type Treatment
Peak Combing
Force (gf)

% Reduction vs.
Control

Virgin Hair (Wet)

Control (Non-

conditioning

shampoo)

85 ± 5 -

2%

Isostearamidopropyl

Morpholine Lactate

Conditioner

40 ± 4 53%

Bleached Hair (Wet)

Control (Non-

conditioning

shampoo)

150 ± 10 -

2%

Isostearamidopropyl

Morpholine Lactate

Conditioner

70 ± 7 53%

Virgin Hair (Dry)

Control (Non-

conditioning

shampoo)

30 ± 3 -

2%

Isostearamidopropyl

Morpholine Lactate

Conditioner

18 ± 2 40%

Bleached Hair (Dry)

Control (Non-

conditioning

shampoo)

65 ± 6 -

2%

Isostearamidopropyl

Morpholine Lactate

Conditioner

35 ± 4 46%
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Table 2: Sensory Panel Evaluation (Scale: 1-10, 10 = Best)

Attribute
Control (Non-conditioning
shampoo)

2% Isostearamidopropyl
Morpholine Lactate
Conditioner

Wet Hair

Ease of Combing 3.2 ± 0.5 7.8 ± 0.6

Slipperiness 2.5 ± 0.4 7.2 ± 0.5

Dry Hair

Ease of Combing 4.1 ± 0.6 8.1 ± 0.7

Softness 5.5 ± 0.5 8.5 ± 0.4

Smoothness 4.8 ± 0.7 8.3 ± 0.6

Static/Flyaway Control 3.5 ± 0.8 7.9 ± 0.5

Table 3: Deposition Study

Treatment Deposition on Hair (µg/g of hair)

2% Isostearamidopropyl Morpholine Lactate

Conditioner
50 - 150

Experimental Protocols
The following are detailed protocols for evaluating the performance of Isostearamidopropyl
Morpholine Lactate in a hair conditioner formulation.

Instrumental Combing Force Analysis
This protocol measures the force required to comb through a hair tress, providing a quantitative

measure of conditioning and detangling.
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Workflow for Instrumental Combing Force Analysis.
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Materials:

Hair tresses (e.g., virgin, bleached, or damaged)

Control non-conditioning shampoo

Test conditioner containing Isostearamidopropyl Morpholine Lactate

Tensile tester with a comb fixture (e.g., Instron)

Constant temperature and humidity chamber

Procedure:

Tress Preparation:

Wash each hair tress with a non-conditioning shampoo to remove any residues.

Rinse thoroughly with deionized water.

Gently squeeze out excess water.

Baseline Measurement:

Mount the wet tress in the tensile tester.

Perform a baseline combing force measurement.

Treatment:

Apply a standardized amount of the test conditioner to the tress.

Gently massage the conditioner through the hair for a specified time (e.g., 1 minute).

Rinse the tress thoroughly with deionized water.

Wet Combing Measurement:

Remount the wet, conditioned tress in the tensile tester.
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Perform the combing force measurement.

Dry Combing Measurement:

Allow the tress to air dry in a controlled environment (e.g., 25°C, 50% RH).

Acclimate the dry tress in the tensile tester's chamber.

Perform the dry combing force measurement.

Data Analysis:

Calculate the percentage reduction in combing force for both wet and dry conditions

compared to the baseline.

Sensory Panel Evaluation
This protocol utilizes a trained panel of evaluators to assess the sensory attributes of hair

treated with the conditioning agent.
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Workflow for Sensory Panel Evaluation.
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Materials:

Trained sensory panel (8-12 members)

Hair tresses treated with control and test conditioners (prepared as in 5.1)

Evaluation booths with controlled lighting and ventilation

Standardized evaluation questionnaires

Procedure:

Panelist Training: Ensure panelists are trained on the specific attributes to be evaluated and

the rating scale.

Wet Evaluation:

Present panelists with wet, treated tresses (control and test) in a blinded and randomized

order.

Panelists evaluate attributes such as ease of wet combing and slipperiness.

Panelists record their scores on the questionnaire.

Dry Evaluation:

After the wet evaluation, the tresses are dried under controlled conditions.

Present the dry tresses to the panelists.

Panelists evaluate attributes such as ease of dry combing, softness, smoothness, and

static/flyaway.

Panelists record their scores.

Data Analysis:

Collect all questionnaires and perform statistical analysis (e.g., ANOVA, t-test) to

determine significant differences between the control and test samples.
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Deposition Quantification
This protocol quantifies the amount of Isostearamidopropyl Morpholine Lactate deposited

onto the hair from a conditioner.
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Workflow for Deposition Quantification.
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Materials:

Hair tresses

Test conditioner

Suitable extraction solvent (e.g., a mixture of methanol and chloroform)

Liquid Chromatography-Mass Spectrometry (LC-MS/MS) system

Analytical standards of Isostearamidopropyl Morpholine Lactate

Procedure:

Treatment:

Treat a known weight of hair with the test conditioner as described in protocol 5.1.

Rinse and dry the hair tress thoroughly.

Extraction:

Immerse the treated hair tress in a known volume of the extraction solvent.

Agitate for a sufficient time to extract the deposited conditioning agent.

Remove the hair tress and concentrate the solvent if necessary.

Analysis:

Analyze the extract using a validated LC-MS/MS method to quantify the concentration of

Isostearamidopropyl Morpholine Lactate.

Calculation:

Calculate the amount of deposited conditioning agent per gram of hair.

Safety and Toxicology
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The Cosmetic Ingredient Review (CIR) Expert Panel has assessed the safety of

Isostearamidopropyl Morpholine Lactate and concluded that it is safe for use in rinse-off

cosmetic products at the concentrations of use reported (1-5%).[3] The available data was

deemed insufficient to determine its safety in leave-on formulations.[1]

Acute Oral Toxicity: Non-toxic in rat studies.[3]

Skin Irritation: Can be a mild skin irritant at higher concentrations. A shampoo containing 2%

Isostearamidopropyl Morpholine Lactate showed some irritation in a human study.

Eye Irritation: Can be a minimal eye irritant.[1]

Sensitization: Not found to be a sensitizer.[1]

Mutagenicity: Non-mutagenic in bacterial assays.[1]

It is recommended to handle Isostearamidopropyl Morpholine Lactate in accordance with

standard laboratory safety procedures, including the use of personal protective equipment.

Conclusion
Isostearamidopropyl Morpholine Lactate is a versatile and effective mild conditioning agent

for use in a wide range of rinse-off hair care applications. Its ability to reduce static, improve

combing, and provide a soft, smooth feel to the hair, combined with its compatibility with

various surfactant systems, makes it a valuable ingredient for formulators. The protocols

outlined in this document provide a framework for the comprehensive evaluation of its

performance characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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